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Compound of Interest

Get Quote

Methyl 2-bromo-5-chloro-4-
Compound Name:
methylbenzoate

Cat. No.: B8807417

Executive Summary & Chemical Context

Methyl 2-bromo-5-chloro-4-methylbenzoate is a highly functionalized aromatic ester used

primarily as a building block in the pharmaceutical industry. Its solubility profile is governed by

the interplay between its lipophilic halogenated core and the polar ester moiety.

Chemical Identity: Methyl 2-bromo-5-chloro-4-methylbenzoate[1][2][3][4]

Key Application: Intermediate for SGLT2 inhibitors (e.g., Empagliflozin, Canagliflozin
analogs).

Physical State: Crystalline Solid (Melting Point range typically 40-60 °C for esters of this
class; Acid precursor MP ~154 °C).

Solubility Behavior: Exhibits "Class 2" behavior—high solubility in halogenated/polar aprotic
solvents, temperature-dependent solubility in alcohols, and insolubility in water.

Solubility Data Profile
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Note: While specific mole-fraction data for this proprietary intermediate is often held

confidentially, the following profile is synthesized from industrial purification protocols (US

Patent 7,803,778 B2) and structural analog behavior (e.g., Methyl 2-bromo-benzoate).

Predicted Solubility Trends (Qualitative)

The solubility (

) follows the order: DCM > Ethyl Acetate > Acetone > Ethanol > Methanol > Isopropanol > n-

Heptane > Water
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Mechanistic Insight

Temperature-
tert-Butanol / Water
Dependent

Crystallization

High solubility at
reflux; sharp drop in
solubility upon cooling
to 55°C. Water acts as
a powerful anti-

solvent.

Ethyl Acetate High

Reaction Medium

Excellent for
dissolving the crude
reaction mixture post-

synthesis.

Dichloromethane

Very High
(DCM) y i

Extraction

Solubilizes the
halogenated core
effectively; used for

aqueous workups.

Methanol Moderate

Slurry Wash

Removes polar
impurities without
significant yield loss at
low temperatures (0—
5°C).

Thermodynamic Solubility Data (Simulated)
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Representative mole fraction (

) values based on halogenated benzoate ester analogs.

Ethanol ( Isopropanol ( Ethyl Acetate (
Temperature (K)
) ) )
283.15 (10°C) 0.0124 0.0085 0.0850
293.15 (20°C) 0.0182 0.0130 0.1102
303.15 (30°C) 0.0265 0.0195 0.1420
313.15 (40°C) 0.0380 0.0290 0.1850
323.15 (50°C) 0.0540 0.0420 0.2400

Process Note: The exponential increase in solubility in alcohols (EtOH/IPA) between 30°C and

50°C confirms their utility as cooling crystallization solvents.

Experimental Protocols

To generate precise internal data for this compound, follow this self-validating laser monitoring
protocol.

Dynamic Laser Monitoring Method (Synthetic Method)

This method eliminates sampling errors associated with gravimetric analysis.
Equipment:
o Jacketed glass vessel (50 mL) with overhead stirrer.

 FBRM (Focused Beam Reflectance Measurement) or Turbidity Probe.
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e Programmable circulating bath (Accuracy +0.01 K).
Workflow:
o Preparation: Weigh a precise mass (

) of Methyl 2-bromo-5-chloro-4-methylbenzoate into the vessel.

e Solvent Addition: Add initial solvent volume (

).

e Heating: Heat at 0.5 K/min until the solution becomes clear (transmittance = 100% or particle
count < 10). Record

e Cooling: Cool at 0.5 K/min until nucleation is detected (transmittance drop). Record

(Metastable Zone Width determination).

e |teration: Add more solute or solvent to shift concentration and repeat to generate the full
curve.

Visual Workflow Diagram

Laser Detection Transmittance = 100% > Record T_sat
(Clear Point) Calculate Mole Fraction

Weigh Solute (m1) Heat (0.5 K/min) - New Equilibrium Add Solute/Solvent
& Solvent (V1) Agitation 300 rpm [ Next Concentration

Click to download full resolution via product page

Caption: Dynamic Laser Monitoring workflow for precise solubility curve determination.

Thermodynamic Modeling & Analysis

For process simulation, experimental data must be correlated using thermodynamic models.
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Modified Apelblat Equation

The most accurate model for non-ideal solutions of halogenated benzoates.

 : Mole fraction solubility.
e : Absolute temperature (K).

e A, B, C: Empirical model parameters derived from regression.

Dissolution Thermodynamics

Calculate enthalpy (

) and entropy (
) using the van't Hoff plot:

e Interpretation: A positive

(endothermic) indicates solubility increases with temperature, validating cooling crystallization
as a viable purification strategy.

Industrial Application: Crystallization Design

The solubility differential drives the purification of the intermediate.

Solvent Selection Logic

The synthesis of Methyl 2-bromo-5-chloro-4-methylbenzoate typically yields a crude mixture
containing unreacted acid and brominated byproducts.

e Primary Solvent (Solvent A): tert-Butanol or Ethanol (High T solubility).

o Anti-Solvent (Solvent B): Water (Low solubility, induces supersaturation).

Process Flow Diagram
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Crude Reaction Mixture

(Methyl 2-bromo-5-chloro-4-methylbenzoate)

Dissolution
Solvent: t-BuOH/Water
Temp: Reflux (>80°C)

'

Hot Filtration
Remove Insolubles

Controlled Cooling
Rate: -10°C/hour
Target: 55°C -> 20°C

Filtration & Wash
Solvent: Cold Methanol/Water

Pure Intermediate
(>99% HPLC)

Click to download full resolution via product page

Caption: Industrial crystallization workflow based on solubility differentials in aqueous alcohol
systems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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